Cas no 61953-38-6 (Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-)
61953-38-6 structure
Product Name:Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
CAS No:61953-38-6
MF:C12H14FNO4S
MW:287.307265758514
CID:1632293
PubChem ID:3245251
Update Time:2025-04-21
Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-
- 2-fluoro-5-(piperidine-1-sulfonyl)benzoic acid
- SMR000031404
- Oprea1_877093
- SCHEMBL4718657
- MLS000095856
- 61953-38-6
- CHEMBL1741670
- SR-01000576012-1
- HMS2439J24
- AKOS002112361
- SR-01000576012
- 2-fluoro-5-(piperidin-1-ylsulfonyl)benzoic acid
-
- Inchi: 1S/C12H14FNO4S/c13-11-5-4-9(8-10(11)12(15)16)19(17,18)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
- InChI Key: YOECPINOZONGBJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)F)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 287.06282
- Monoisotopic Mass: 287.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 74.68
Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
61953-38-6 (Benzoic acid, 2-fluoro-5-(1-piperidinylsulfonyl)-) Related Products
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